Cas no 100614-10-6 (Hexyl 5-bromo-2-hydroxybenzoate)
100614-10-6 structure
Product Name:Hexyl 5-bromo-2-hydroxybenzoate
CAS No:100614-10-6
MF:C13H17BrO3
MW:301.176283597946
CID:1030556
PubChem ID:44829103
Update Time:2025-04-20
Hexyl 5-bromo-2-hydroxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Hexyl 5-bromo-2-hydroxybenzoate
- LogP
- DTXSID10661186
- hexyl 5-bromo-2-hydroxy-benzoate
- 100614-10-6
- Hexyl5-bromo-2-hydroxybenzoate
- AKOS015843137
- DB-058465
- A800244
-
- Inchi: 1S/C13H17BrO3/c1-2-3-4-5-8-17-13(16)11-9-10(14)6-7-12(11)15/h6-7,9,15H,2-5,8H2,1H3
- InChI Key: PYHWRSPSOBAKFS-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)C(=O)OCCCCCC)O
Computed Properties
- Exact Mass: 300.03611
- Monoisotopic Mass: 300.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 46.5A^2
Experimental Properties
- Density: 1.342
- Boiling Point: 345.089°C at 760 mmHg
- Flash Point: 162.504°C
- Refractive Index: 1.543
- PSA: 46.53
- LogP: 3.89180
Hexyl 5-bromo-2-hydroxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Cooke Chemical | BD2486748-1g |
Hexyl5-bromo-2-hydroxybenzoate |
100614-10-6 | 95+% | 1g |
RMB 1008.00 | 2025-02-21 | |
| Ambeed | A440554-1g |
Hexyl 5-bromo-2-hydroxybenzoate |
100614-10-6 | 95+% | 1g |
$180.0 | 2024-04-26 |
Hexyl 5-bromo-2-hydroxybenzoate Related Literature
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Yanyun Wang,Huijun Ma,Galong Li,Fei Gao,Mingli Peng,Hai Ming Fan Nanoscale Horiz., 2019,4, 1450-1459
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
100614-10-6 (Hexyl 5-bromo-2-hydroxybenzoate) Related Products
- 4068-76-2(methyl 5-bromo-2-hydroxybenzoate)
- 100388-15-6(Pentyl 5-bromo-2-hydroxybenzoate)
- 37640-74-7(Propyl 5-bromo-2-hydroxybenzoate)
- 1131587-64-8(Isopropyl 5-bromo-2-hydroxybenzoate)
- 100126-05-4(Butyl 5-bromo-2-hydroxybenzoate)
- 773134-60-4(Ethyl 5-bromo-2-methoxybenzoate)
- 37540-59-3(Ethyl 5-bromo-2-hydroxybenzoate)
- 1131587-74-0(Cyclohexyl 5-bromo-2-hydroxybenzoate)
- 1131587-68-2((Tetrahydrofuran-2-yl)methyl 5-bromo-2-hydroxybenzoate)
- 220340-67-0(Allyl 5-bromo-2-hydroxybenzoate)
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